Cas no 792969-79-0 (1H-Pyrazole-5-carboxamide,1-(2-methoxyethyl)-3-methyl-4-nitro-)

• Product Name: 1H-Pyrazole-5-carboxamide,1-(2-methoxyethyl)-3-methyl-4-nitro-
• CAS No: 792969-79-0
• MF: C₈H₁₂N₄O₄
• MW: 228.205281257629
• CID: 556140
• Update Time: 2022-07-27

1H-Pyrazole-5-carboxamide,1-(2-methoxyethyl)-3-methyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carboxamide,1-(2-methoxyethyl)-3-methyl-4-nitro-
• 1H-Pyrazole-5-carboxamide,1-(2-methoxyethyl)-3-methyl-4-nitro-(9CI)

• Inchi： 1S/C8H12N4O4/c1-5-6(12(14)15)7(8(9)13)11(10-5)3-4-16-2/h3-4H2,1-2H3,(H2,9,13)
• InChI Key： GCGRYRKLTZPTAK-UHFFFAOYSA-N
• SMILES： N1=C(C)C([N+]([O-])=O)=C(C(N)=O)N1CCOC

Computed Properties

• Exact Mass: 228.086
• Monoisotopic Mass: 228.086
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 116A^2